Cas no 1891206-09-9 (2-(5-methylfuran-2-yl)prop-2-en-1-amine)

2-(5-Methylfuran-2-yl)prop-2-en-1-amine is a furan-derived amine compound featuring a reactive allylic amine moiety. Its structure combines a 5-methylfuran ring with a prop-2-en-1-amine group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound's furan ring contributes to its potential as a building block for heterocyclic chemistry, while the unsaturated amine side chain offers reactivity for further functionalization, such as Michael additions or polymerizations. Its stability under controlled conditions and compatibility with various reaction conditions enhance its utility in fine chemical synthesis. This compound may also serve as a precursor for bioactive molecules or specialty materials due to its unique structural features.
2-(5-methylfuran-2-yl)prop-2-en-1-amine structure
1891206-09-9 structure
Product Name:2-(5-methylfuran-2-yl)prop-2-en-1-amine
CAS No:1891206-09-9
MF:C8H11NO
MW:137.179042100906
CID:6147850
PubChem ID:117266397
Update Time:2025-06-30

2-(5-methylfuran-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-methylfuran-2-yl)prop-2-en-1-amine
    • 1891206-09-9
    • EN300-1817925
    • Inchi: 1S/C8H11NO/c1-6(5-9)8-4-3-7(2)10-8/h3-4H,1,5,9H2,2H3
    • InChI Key: KIBWYPXDQTUGAV-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C(=C)CN

Computed Properties

  • Exact Mass: 137.084063974g/mol
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 39.2Ų

2-(5-methylfuran-2-yl)prop-2-en-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1817925-0.05g
2-(5-methylfuran-2-yl)prop-2-en-1-amine
1891206-09-9
0.05g
$1188.0 2023-09-19
Enamine
EN300-1817925-0.1g
2-(5-methylfuran-2-yl)prop-2-en-1-amine
1891206-09-9
0.1g
$1244.0 2023-09-19
Enamine
EN300-1817925-0.25g
2-(5-methylfuran-2-yl)prop-2-en-1-amine
1891206-09-9
0.25g
$1300.0 2023-09-19
Enamine
EN300-1817925-0.5g
2-(5-methylfuran-2-yl)prop-2-en-1-amine
1891206-09-9
0.5g
$1357.0 2023-09-19
Enamine
EN300-1817925-1.0g
2-(5-methylfuran-2-yl)prop-2-en-1-amine
1891206-09-9
1g
$1485.0 2023-06-01
Enamine
EN300-1817925-2.5g
2-(5-methylfuran-2-yl)prop-2-en-1-amine
1891206-09-9
2.5g
$2771.0 2023-09-19
Enamine
EN300-1817925-5.0g
2-(5-methylfuran-2-yl)prop-2-en-1-amine
1891206-09-9
5g
$4309.0 2023-06-01
Enamine
EN300-1817925-10.0g
2-(5-methylfuran-2-yl)prop-2-en-1-amine
1891206-09-9
10g
$6390.0 2023-06-01
Enamine
EN300-1817925-1g
2-(5-methylfuran-2-yl)prop-2-en-1-amine
1891206-09-9
1g
$1414.0 2023-09-19
Enamine
EN300-1817925-5g
2-(5-methylfuran-2-yl)prop-2-en-1-amine
1891206-09-9
5g
$4102.0 2023-09-19

Additional information on 2-(5-methylfuran-2-yl)prop-2-en-1-amine

Introduction to 2-(5-methylfuran-2-yl)prop-2-en-1-amine (CAS No. 1891206-09-9) in Modern Chemical and Pharmaceutical Research

2-(5-methylfuran-2-yl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1891206-09-9, is a structurally intriguing heterocyclic amine that has garnered significant attention in the realm of chemical biology and pharmaceutical development. This compound, featuring a 5-methylfuran moiety linked to a prop-2-en-1-amine backbone, exhibits a unique combination of electronic and steric properties that make it a promising candidate for various applications in medicinal chemistry. The presence of both aromatic and aliphatic components in its molecular framework allows for diverse interactions with biological targets, positioning it as a versatile scaffold for drug discovery.

The 5-methylfuran ring is a key structural feature that contributes to the compound's overall reactivity and binding affinity. This moiety is known to participate in hydrogen bonding and π-stacking interactions, which are critical for the design of high-affinity ligands. In recent years, there has been growing interest in the development of small molecules that incorporate furan derivatives due to their ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The methyl substituent at the 5-position of the furan ring further enhances its metabolic stability and pharmacokinetic properties, making it an attractive component in drug design.

Prop-2-en-1-amine, also known as allylamine, introduces a reactive double bond and an amine group into the molecular structure. The amine functionality serves as a hydrogen bond acceptor and can form salt bridges with positively charged residues on protein targets, while the allyl group offers opportunities for further chemical modification through cross-coupling reactions. This dual functionality makes 2-(5-methylfuran-2-yl)prop-2-en-1-amine a valuable building block for synthesizing more complex pharmacophores. The compound's ability to engage multiple binding sites on biological targets suggests its potential as an allosteric modulator or dual-action therapeutic agent.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic amines for their biological activity. Studies utilizing molecular docking simulations have identified 2-(5-methylfuran-2-yl)prop-2-en-1-amine as a promising candidate for inhibiting enzymes involved in metabolic pathways relevant to diabetes and obesity. The compound's structural features are predicted to interact favorably with active sites of target enzymes such as acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS), potentially leading to the development of novel therapeutic strategies.

In addition to its potential applications in metabolic disease treatment, 2-(5-methylfuran-2-yl)prop-2-en-1-amine has shown promise in preclinical studies related to neurodegenerative disorders. The 5-methylfuran ring is structurally analogous to several natural products known to exhibit neuroprotective effects. Preliminary research suggests that this compound may modulate neurotransmitter release and receptor activity in brain circuits associated with memory and cognition. Further investigation into its pharmacological profile could uncover new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(5-methylfuran-2-yl)prop-2-en-1-amine presents an interesting challenge due to the need to introduce both the furan ring and the allylamine moiety in a single step or through sequential reactions. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have made it possible to construct complex heterocyclic structures with high efficiency. These techniques have enabled chemists to explore novel derivatives of this compound, expanding its potential applications in drug discovery.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their favorable pharmacokinetic properties and broad spectrum of biological activity. 2-(5-methylfuran-2-yl)prop-2-en-1-amine exemplifies this trend by combining structural features that enhance both potency and selectivity. Its molecular design aligns with current trends in medicinal chemistry toward the development of small molecules that can modulate multiple targets within complex signaling pathways.

As research continues to uncover new therapeutic applications for this compound, it is likely that CAS No. 1891206-09-9 will become increasingly relevant in academic and industrial settings. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists will be essential for translating its potential into tangible therapeutic benefits. The integration of high-throughput screening technologies with machine learning algorithms will further accelerate the discovery process, enabling faster identification of lead compounds derived from scaffolds like 2-(5-methylfuran-2-ylo propenylamine).

In conclusion, 2-(5-methylfuran - ily propenylamine) represents a compelling example of how structural innovation can drive advancements in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in shaping the future of medicine.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd